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Abstract

Caprolactone acrylate is a versatile monomer increasingly utilized in the development of
advanced biomaterials, particularly in the fields of drug delivery and tissue engineering. Its
unique combination of a biodegradable caprolactone moiety and a polymerizable acrylate
group allows for the synthesis of biocompatible and biodegradable polymers with tunable
properties. This technical guide provides an in-depth overview of the fundamental chemical and
physical properties of caprolactone acrylate, detailed experimental protocols for its synthesis
and characterization, and a discussion of its relevance in biomedical applications.

Chemical and Physical Properties

Caprolactone acrylate is a colorless liquid at room temperature. Its properties are largely
influenced by the length of the caprolactone chain, which can be controlled during synthesis.
The following tables summarize the key quantitative data for a common variant of
caprolactone acrylate.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b562259?utm_src=pdf-interest
https://www.benchchem.com/product/b562259?utm_src=pdf-body
https://www.benchchem.com/product/b562259?utm_src=pdf-body
https://www.benchchem.com/product/b562259?utm_src=pdf-body
https://www.benchchem.com/product/b562259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C9H1404 [1]
Molecular Weight 186.20 g/mol [1][2]
Boiling Point >266 °C [2][3][4]
Density (at 20°C) 1.100 g/cm3 [3114]
Density (at 25°C) 1.06 - 1.09 g/cm?3 [51[6]1[7]
Refractive Index (at 20°C) 1.4637 [3]
Refractive Index (at 25°C) 1.463 [51[6]
Viscosity (at 25°C) 26-80 cP [31[5][6]
Flash Point >120 - 276 °C [2][7]
Appearance Clear, colorless to pale yellow 7]

liquid

Note: The properties of caprolactone acrylate can vary depending on the specific isomer and
purity.

Synthesis and Polymerization

Caprolactone acrylate is typically synthesized through the ring-opening polymerization of ¢-
caprolactone, initiated by a hydroxyl-containing acrylate, such as 2-hydroxyethyl acrylate
(HEA), in the presence of a catalyst. The resulting polymer can be further functionalized. The
monomer itself can be conceptualized as a single caprolactone unit attached to an acrylate

group.

Synthesis of Caprolactone Acrylate

A common method for synthesizing caprolactone acrylate involves the reaction of -
caprolactone with a hydroxyalkyl acrylate.
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Synthesis of Caprolactone Acrylate

Catalyst

G-Caprolactone + 2-Hydroxyethyl Acrylate) (e.g., Stannous Octoate)

Ring-Opening Reaction

Caprolactone Acrylate Monomer

Purification
(e.g., Distillation)

Pure Caprolactone Acrylate
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Role of Caprolactone Acrylate in Drug Delivery

Polymer Formulation

Caprolactone Acrylate _
(Monomer) Therapeutic Agent

Polymerization

Drug-Loaded
Poly(caprolactone acrylate)

Drug Delivery and Cellular Interaction

Administration to
Biological Syste

Polymer Degradation
& Drug Release

Cellular Uptake &
Therapeutic Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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